![molecular formula C14H15NO3 B6178323 3-[1-(prop-2-enoyl)pyrrolidin-2-yl]benzoic acid CAS No. 2613383-25-6](/img/no-structure.png)
3-[1-(prop-2-enoyl)pyrrolidin-2-yl]benzoic acid
Description
The compound “3-[1-(prop-2-enoyl)pyrrolidin-2-yl]benzoic acid” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The pyrrolidine ring is attached to a benzoic acid group and a prop-2-enoyl group . This compound is part of a class of molecules that are widely used by medicinal chemists to develop compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of such compounds typically involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors . This can be followed by the functionalization of the preformed pyrrolidine rings . The exact synthesis process for this specific compound is not available in the retrieved papers.Molecular Structure Analysis
The molecular structure of this compound is characterized by sp3 hybridization, which allows for efficient exploration of the pharmacophore space . The non-planarity of the pyrrolidine ring leads to increased three-dimensional (3D) coverage, a phenomenon called “pseudorotation” . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .Future Directions
The future directions for the research and development of this compound could involve further exploration of its biological activities and potential therapeutic applications. Additionally, the synthesis process could be optimized, and the physicochemical properties could be further investigated to improve its drug-like properties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[1-(prop-2-enoyl)pyrrolidin-2-yl]benzoic acid involves the reaction of 2-pyrrolidinone with acryloyl chloride to form N-(prop-2-enoyl)pyrrolidin-2-one, which is then reacted with 3-aminobenzoic acid to form the target compound.", "Starting Materials": [ "2-pyrrolidinone", "acryloyl chloride", "3-aminobenzoic acid" ], "Reaction": [ "Step 1: React 2-pyrrolidinone with acryloyl chloride in the presence of a base such as triethylamine to form N-(prop-2-enoyl)pyrrolidin-2-one.", "Step 2: React N-(prop-2-enoyl)pyrrolidin-2-one with 3-aminobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form 3-[1-(prop-2-enoyl)pyrrolidin-2-yl]benzoic acid.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2613383-25-6 |
Product Name |
3-[1-(prop-2-enoyl)pyrrolidin-2-yl]benzoic acid |
Molecular Formula |
C14H15NO3 |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
